2-(1H-Imidazol-1-Yl)Acetic Acid

• CAS No.: 22884-10-2
• Product Name: 2-(1H-Imidazol-1-Yl)Acetic Acid
• Molecular Formula: C5H6N2O2
• Molecular Weight: 126.11 g/mol
• IUPAC Name: 2-imidazol-1-ylacetic acid
• Standard InChI: InChI=1S/C5H6N2O2/c8-5(9)3-7-2-1-6-4-7/h1-2,4H,3H2,(H,8,9)
• Standard InChIKey: QAFBDRSXXHEXGB-UHFFFAOYSA-N
• SMILES: C1=CN(C=N1)CC(=O)O
• Canonical SMILES: C1=CN(C=N1)CC(=O)O
• Melting Point: 268-269°C
• Physical Description: Solid
• Description: 1H-Imidazole-1-acetic acid, also known as 2-(imidazol-1-yl)acetate, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. 1H-Imidazole-1-acetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 1H-imidazole-1-acetic acid is primarily located in the cytoplasm. 1H-Imidazole-1-acetic acid can be biosynthesized from acetic acid. Outside of the human body, 1H-imidazole-1-acetic acid can be found in mushrooms. This makes 1H-imidazole-1-acetic acid a potential biomarker for the consumption of this food product.; Imidazol-1-ylacetic acid is an imidazolyl carboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by an imidazol-1-yl group. It has a role as a metabolite. It derives from an acetic acid.
• Synonyms: Imidazol-1-yl-essigsaeure; 1H-Imidazole-1-acetic Acid; Imidazole-1-acetic Acid; Zoledronic Acid Related Compound A
• PubChem Compound: 656129
• Last Modified: Nov 11 2021